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Compound of Interest

Compound Name: GSK299115A

Cat. No.: B15542673

Get Quote

For Immediate Reference: Personal Protective Equipment (PPE) and Emergency Procedures

This guide provides essential, immediate safety and logistical information for the handling of

GSK299115A, a GSK3 inhibitor. The following protocols are designed to ensure the safety of

researchers, scientists, and drug development professionals.

Recommended Personal Protective Equipment (PPE)
When handling GSK299115A, a comprehensive approach to personal protection is critical due

to the compound's potential for irritation to the mucous membranes and upper respiratory tract.

[1] The toxicological properties of this compound have not been fully investigated, warranting a

cautious approach.[1]
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PPE Category Specification Rationale

Respiratory Protection NIOSH-approved respirator
To prevent inhalation of dust,

fumes, or mists.[1]

Eye Protection Safety glasses

To protect eyes from potential

splashes or airborne particles.

[1]

Hand Protection
Compatible chemical-resistant

gloves

To prevent skin absorption and

irritation.[1]

Body Protection Laboratory coat
To protect skin and personal

clothing from contamination.

Experimental Protocols: Donning and Doffing PPE
Donning (Putting On) PPE:

Hand Hygiene: Wash hands thoroughly with soap and water.

Gown/Lab Coat: Put on a clean laboratory coat, ensuring it is fully buttoned.

Respirator: If required based on your risk assessment, don a NIOSH-approved respirator.

Perform a seal check to ensure a proper fit.

Eye Protection: Put on safety glasses.

Gloves: Don chemical-resistant gloves, ensuring they overlap the cuffs of the lab coat.

Doffing (Taking Off) PPE:

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out. Dispose of

them in the appropriate waste container.

Hand Hygiene: Wash hands thoroughly.

Gown/Lab Coat: Remove the lab coat by unbuttoning it and rolling it away from your body.

Dispose of it in the designated container.
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Eye Protection: Remove safety glasses.

Respirator: If used, remove the respirator without touching the front.

Hand Hygiene: Wash hands thoroughly with soap and water again.

Emergency Procedures
In the event of exposure, follow these first aid measures immediately:

Exposure Route First Aid Measures

Eye Contact

Hold eyelids apart and flush eyes with plenty of

water for at least 15 minutes. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing and wash it

before reuse. Get medical attention if symptoms

occur.

Ingestion

Wash out the mouth with water, provided the

person is conscious. Do not induce vomiting

unless directed by medical personnel. Seek

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult or stops, provide artificial respiration or

oxygen. Seek immediate medical attention.

Operational and Disposal Plans
Engineering Controls:

Use process enclosures, local exhaust ventilation, or other engineering controls to maintain

airborne levels below recommended exposure limits.

Handling:
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Avoid breathing dust, fume, gas, mist, vapors, or spray.

Avoid prolonged or repeated exposure.

Keep the container tightly closed and store it according to the product insert information.

Do not take internally.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.

Visualized Workflows
GSK299115A Handling and PPE Workflow
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Caption: Workflow for safe handling of GSK299115A, from preparation to disposal.
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Emergency Response for GSK299115A Exposure

Routes of Exposure

Immediate Actions

Exposure Event

Eye Contact Skin Contact Inhalation Ingestion

Flush with Water (15 min) Wash with Soap & Water (15 min) Move to Fresh Air Rinse Mouth with Water

Seek Medical Attention

Click to download full resolution via product page

Caption: Emergency procedures following exposure to GSK299115A.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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